Cas no 104700-94-9 (1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-8-hydroxy-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8S,8aR)-)

• Product Name: 1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-8-hydroxy-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8S,8aR)-
• CAS No: 104700-94-9
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 154813
• PubChem ID: 6439003
• Update Time: 2025-04-19

1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-8-hydroxy-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-8-hydroxy-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8S,8aR)-
• (4aR,5S,6R,8S,8aR)-8-hydroxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-8-hydroxy-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-5,6,8a-trimethyl-
• Salvicin
• 1-Naphthalenecarboxylic acid, 3,4,4a,5,6,7,8,8a-octahydro-8-hydroxy-5-(5-hydroxy-3-methyl-3-pentenyl)-5,6,8a-trimethyl-, (4aR-(4aalpha,5alpha(E),6beta,8beta,8abeta))-
• 104700-94-9

• Inchi： 1S/C20H32O4/c1-13(9-11-21)8-10-19(3)14(2)12-17(22)20(4)15(18(23)24)6-5-7-16(19)20/h6,9,14,16-17,21-22H,5,7-8,10-12H2,1-4H3,(H,23,24)/b13-9+/t14-,16-,17+,19+,20+/m1/s1
• InChI Key： GTOZGWPAQKVWLE-DLOZJNQXSA-N
• SMILES： O[C@H]1C[C@@H](C)[C@](C)(CC/C(=C/CO)/C)[C@H]2CCC=C(C(=O)O)[C@@]21C

Computed Properties

• Exact Mass: 336.23006
• Monoisotopic Mass: 336.23006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.097
• Boiling Point: 493.1°Cat760mmHg
• Flash Point: 266.1°C
• Refractive Index: 1.529

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids